Cas no 392256-09-6 (4-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbutanamide)

• Product Name: 4-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbutanamide
• CAS No: 392256-09-6
• MF: C₁₆H₁₈ClN₃O₂S
• MW: 351.851021289825
• CID: 6430251
• PubChem ID: 4099247
• Update Time: 2025-10-29

4-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbutanamide
• 4-chloro-N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide
• AKOS026677732
• CHEMBL1500695
• MLS001066717
• HMS2962I13
• 392256-09-6
• SMR000640757
• DTXSID001324708
• F0396-0277
• 4-chloro-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)butanamide
• 4-chloro-N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]butanamide
• Butanamide, 4-chloro-N-[2,6-dihydro-2-(4-methoxyphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-

• Inchi： 1S/C16H18ClN3O2S/c1-22-12-6-4-11(5-7-12)20-16(18-15(21)3-2-8-17)13-9-23-10-14(13)19-20/h4-7H,2-3,8-10H2,1H3,(H,18,21)
• InChI Key： LXGVYPODYWQUAR-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(OC)C=C2)N=C2CSCC2=1)(=O)CCCCl

Computed Properties

• Exact Mass: 351.0808257g/mol
• Monoisotopic Mass: 351.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 591.0±50.0 °C(Predicted)
• pka: 13.68±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbutanamide

Introduction to 4-Chloro-N-2-(4-Methoxyphenyl)-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-ylbutanamide (CAS No. 392256-09-6)

4-Chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbutanamide (CAS No. 392256-09-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 4-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbutanamide is characterized by a thienopyrazole core linked to a substituted butanamide moiety. The presence of a chlorine atom and a methoxy group on the phenyl ring adds to the compound's complexity and contributes to its pharmacological profile. Recent studies have highlighted the importance of these functional groups in modulating the compound's biological activity and selectivity.

In terms of synthesis, 4-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbutanamide can be prepared through a multi-step process involving the condensation of appropriate starting materials. The synthetic route typically involves the formation of the thienopyrazole core followed by functionalization with the butanamide moiety. This synthetic strategy allows for the introduction of various substituents, enabling the exploration of structure-activity relationships (SAR) and the optimization of pharmacological properties.

The biological activity of 4-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbutanamide has been extensively studied in both in vitro and in vivo models. One of the key areas of interest is its potential as an anticancer agent. Preclinical studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

Moreover, recent research has explored the anti-inflammatory properties of 4-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbutanamide. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can effectively inhibit pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that it may have therapeutic potential in treating inflammatory disorders.

In addition to its anticancer and anti-inflammatory activities, 4-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbutanamide has also been investigated for its antiviral properties. Viral infections pose a significant global health challenge, and there is a continuous need for new antiviral agents. Preliminary studies have shown that this compound can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The exact mechanism by which it exerts its antiviral effects is still under investigation but may involve interference with viral entry or replication processes.

The pharmacokinetic properties of 4-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbutanamide are also an important consideration for its potential therapeutic use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability. Its stability in plasma and tissues suggests that it may have a suitable half-life for once-daily dosing regimens.

To further evaluate its safety and efficacy, clinical trials are currently underway for 4-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbutanamide. Phase I trials have demonstrated that it is well-tolerated at therapeutic doses with minimal side effects. These results are promising and pave the way for more advanced clinical trials to assess its efficacy in treating specific diseases.

In conclusion, 4-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbutanamide (CAS No. 392256-09-6) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.